Cas no 62314-67-4 (7,8-Dihydro-7α,8β-dihydroxybenzo[a]pyrene)

7,8-Dihydro-7α,8β-dihydroxybenzo[a]pyrene structure
62314-67-4 structure
Product name:7,8-Dihydro-7α,8β-dihydroxybenzo[a]pyrene
CAS No:62314-67-4
MF:C20H14O2
MW:286.324
CID:2189685
PubChem ID:104853

7,8-Dihydro-7α,8β-dihydroxybenzo[a]pyrene Chemical and Physical Properties

Names and Identifiers

    • 7,8-Dihydro-7α,8β-dihydroxybenzo[a]pyrene
    • Benzo(a)pyrene-7,8-diol, 7,8-dihydro-, (7S,8S)-
    • Benzo(a)pyrene, 7,8-dihydro-7,8-dihydroxy-, (+-)-trans-
    • Benzo[a]pyrene-trans-7,8-dihydrodiol
    • SCHEMBL3343813
    • 61443-57-0
    • 62314-67-4
    • NIOSH/DJ6307000
    • CCRIS 77
    • (+/-)-trans-7,8-Dihydrobenzo(a)pyrene-7,8-diol
    • TRANS-BENZO[A]PYRENE-7,8-DIHYDRODIOL
    • CCRIS 788
    • trans-Benzo(a)pyrene-7,8-dihydrodiol
    • (+-)-trans-BP 7,8-dihydrodiol
    • CCRIS 792
    • (+)-Benzo(a)pyrene-7,8-dihydrodiol
    • (+)-Benzo(a)pyrene-7S,8S-dihydrodiol
    • trans-7,8-Dihydroxy-7,8-dihydro-benzo(a)pyrene
    • 7,8-Dihydrobenzo(a)pyrene-7-beta,8-alpha-diol
    • Benzo(a)pyrene-7-beta,8-alpha-diol, 7,8-dihydro-
    • (+/-)-TRANS-7,8-DIHYDROBENZO[A]PYRENE-7,8-DIOL
    • (+-)-trans-7,8-Dihydrobenzo(a)pyrene-7,8-diol
    • Benzo(a)pyrene-7,8-diol, 7,8-dihydro-, (7R,8R)-rel-
    • trans-7,8-Dihydroxy-7,8-dihydrobenzo[a]pyrene (>90%)
    • (7S,8S)-7,8-dihydrobenzo[a]pyrene-7,8-diol
    • (+/-)-Benzo(a)pyrene-7,8-dihydrodiol
    • (+/-)-TRANS-BENZO(A)PYRENE-7,8-DIHYDRODIOL
    • trans-7,8-Dihydro-7,8-dihydroxybenzo(a)pyrene
    • DJ63070000
    • Benzo(a)pyrene, 7,8-dihydro-7,8-dihydroxy-, (+)-trans-
    • 57404-88-3
    • Benzo(a)pyrene-7,8-dihydrodiol, (E)-
    • (+,-)-trans-7,8-Dihydroxy-7,8-dihydrobenzo(a)pyrene
    • (E)-7,8-Dihydrobenzo(a)pyrene-7,8-diol
    • 7-beta,8-alpha-Hydroxy-7,8-dihydrobenzo(a)pyrene
    • CHEMBL165048
    • trans-7,8-Dihydrobenzo(a)pyrene-7,8-diol
    • (+)-TRANS-BENZO(A)PYRENE-7,8-DIHYDRODIOL
    • (+)-trans-7,8-Dihydrobenzo(a)pyrene-7,8-diol
    • (+)-TRANS-7,8-DIHYDROBENZO[A]PYRENE-7,8-DIOL
    • (5S,6S)-pentacyclo[10.6.2.0?,?.0?,??.0??,??]icosa-1(18),2(7),3,8,10,12,14,16,19-nonaene-5,6-diol
    • Rel-(7S,8S)-7,8-dihydrobenzo[pqr]tetraphene-7,8-diol
    • (+)-trans-7,8-Dihydroxy-7,8-dihydrobenzo(a)pyrene
    • (+/-)-trans-7,8-Dihydroxy-7,8-dihyrobenzo(a)pyrene
    • Benzo(a)pyrene-trans-7,8-dihydrodiol
    • BENZO(a)PYRENE, 7,8-DIHYDRO-7,8-DIHYDROXY-, (E)-
    • Benzo(a)pyrene-trans-7,8-diol
    • Benzo(a)pyrene-7,8-diol, 7,8-dihydro-, trans-
    • (+/-)-trans-7,8-dihydroxy-7,8-dihydrobenzo[a]pyrene
    • trans-7,8-dihydroxy-7,8-dihydrobenzo[a]pyrene
    • (+)-7S,8S-Dihydroxy-7,8-dihydrobenzo(a)pyrene
    • Inchi: InChI=1S/C20H14O2/c21-17-9-8-14-15-7-6-12-3-1-2-11-4-5-13(19(15)18(11)12)10-16(14)20(17)22/h1-10,17,20-22H/t17-,20-/m0/s1
    • InChI Key: YDXRLMMGARHIIC-PXNSSMCTSA-N

Computed Properties

  • Exact Mass: 286.099
  • Monoisotopic Mass: 286.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • Density: 1.1197 (rough estimate)
  • Boiling Point: 388.69°C (rough estimate)
  • Flash Point: 268.6°C
  • Refractive Index: 1.7580 (estimate)
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